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Compound Focus: PXS-5153A
Cat. No.: S540662

Solubility & Storage Information

The table below consolidates the essential quantitative data for handling PXS-5153A monohydrochloride in

the laboratory.

Parameter Specification / Value

Recommended Solvent DMSO [1]

Solubility in DMSO 125 mg/mL (284.77 mM) [1]

Stock Solution Concentration 20.8 mg/mL (for in vivo working solution preparation) [1]
Preparation Aids Ultrasonic vibration, warming, heat to 60°C [1]

Storage Temperature -80°C (6 months); -20°C (1 month) [1]

Storage Condition Sealed storage, away from moisture [1]

Step-by-Step Preparation Protocol
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For preparing a 1 mL in vivo dosing solution via Protocol 1 (10% DMSO, 40% PEG300, 5% Tween-80, 45%
Saline) [1]:

e Prepare Stock Solution: Dissolve PXS-5153A monohydrochloride in DMSO to a final concentration
of 20.8 mg/mL. This is your clarified DMSO stock solution [1].

¢ Mix with PEG 300: Add 100 pL of the DMSO stock solution to 400 uL of PEG300. Mix these
thoroughly until the solution is uniform [1].

e Add Surfactant: Introduce 50 pL of Tween-80 to the mixture and mix evenly to ensure complete
dissolution [1].

¢ Dilute to Final Volume: Add 450 pL of Saline (0.9% sodium chloride in ddH20) to adjust the total
volume to 1 mL [1].

¢ Use Fresh: This working solution is recommended to be prepared freshly and used on the same day
for in vivo experiments [1].

This workflow can be visualized as follows:
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Frequently Asked Questions

¢ What if the compound does not dissolve completely in DMSO? The official handling instructions
specify that sonication and warming to 60°C should be used to aid dissolution [1]. Always ensure the

container is sealed to prevent moisture absorption.

o Are there alternative formulation methods? Yes, other in vivo protocols are available. For instance,
you can prepare a solution using 10% DMSO and 90% Corn Oil, which also yields a clear solution

at > 2.08 mg/mL [1].

e What is the biological relevance of PXS-5153A? PXS-5153A is a potent, selective, and orally active
dual inhibitor of the enzymes LOXL2 and LOXL3. It functions by reducing collagen crosslinks and
has been shown to ameliorate fibrosis in models of liver disease and improve cardiac output after

myocardial infarction [2] [3].

Troubleshooting Guide

The flowchart below outlines a systematic approach to address common preparation issues:

Yes Proceed with Experiment
Gssue: Poor Solubili@—b@pply Sonication & HeaD—b[Check for PrecipitatHs solution clear?)i:

Verify Storage Conditions Use Fresh DMSO Reconstitute from Fresh Aliquot
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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